Cas no 183803-80-7 (threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI))
183803-80-7 structure
Product Name:threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI)
CAS No:183803-80-7
MF:C24H32N2O5
MW:428.521286964417
CID:2723336
Update Time:2024-03-01
threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI)
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- Inchi: 1S/C24H32N2O5/c1-2-23-9-5-12-25-13-11-24(22(23)25)14-6-3-4-7-15(14)26(16(24)8-10-23)20-18(28)17(27)19(29)21(30)31-20/h3-4,6-7,16-18,20-22,27-28,30H,2,5,8-13H2,1H3
- InChI Key: KGEHNJICKPDDOV-UHFFFAOYSA-N
- SMILES: CCC12C3N(CCC43C3C(=CC=CC=3)N(C3C(O)C(O)C(=O)C(O)O3)C4CC1)CCC2
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- XLogP3: 2.046
threo-Pentopyranos-2-ulose, 5-C-[(2β,5α,12β,19α)-aspidospermidin-1-yl]- (9CI) Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Related Categories
- Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids Aspidospermatan-type alkaloids
- Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aspidospermatan-type alkaloids
- Natural Products and Extracts Plant Extracts Plant based Rhazya stricta
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